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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals
experimenting with Rescalure® for mating disruption of the California Red Scale (Aonidiella
aurantii) in citrus groves.

Frequently Asked Questions (FAQs)

Q1: What is the recommended standard application rate for Rescalure® dispensers?

Al: The recommended application rate for CheckMate® CRS dispensers, which contain
Rescalure®, is typically 180 dispensers per acre or 450 dispensers per hectare.[1][2] This
density is designed to permeate the orchard environment with the synthetic pheromone,
effectively disrupting the mating cycle of the California Red Scale.[3]

Q2: What is the ideal placement height for the dispensers within the citrus tree canopy?

A2: Dispensers should be placed in the inner part of the tree canopy at a mid-height level,
approximately 5 to 6 feet from the ground.[4] University of California guidelines also suggest
placement at the 6-foot or higher level inside the canopy on branches that are about 1-inch
thick.[2] Avoid placing dispensers on outer branches where they are less effective.[3]

Q3: When is the optimal time to deploy Rescalure® dispensers?
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A3: For season-long protection, dispensers should be applied before the first flight of the male
scales.[2] Monitoring for the first male catch using pheromone traps can be used as a biofix to
time the deployment.[4] Application before the second flight is also an option.[2]

Q4: Can Rescalure® be used in groves with very high California Red Scale populations?

A4: Mating disruption with Rescalure® may not be effective in citrus groves with very high
initial populations of California Red Scale.[2] It is best used as part of an Integrated Pest
Management (IPM) program to maintain low pest populations.

Q5: How should I monitor the effectiveness of the Rescalure® dispenser placement?

A5: Monitoring is crucial for evaluating the efficacy of your dispenser placement strategy. This
should involve:

e Pheromone Traps: Deploy at least two traps for every 10 to 20 acres. Place traps inside the
orchard, ideally 5 to 6 feet from the ground within the tree canopy. To avoid skewed results,
do not place traps in close proximity to a Rescalure® dispenser.[4]

» Visual Scouting: Conduct monthly visual inspections of citrus fruits and branches for signs of
scale infestation. A suggested sample size is 25 fruits or 10 branches per tree, across 20
trees per block.[4]

e Harvest Inspection: Perform bin counts of infested fruit at harvest to quantify the level of
damage.[4]

Troubleshooting Guide
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Issue

Possible Causes

Troubleshooting Steps

High male capture in
pheromone traps post-

deployment.

1. Improper dispenser
placement (too low, too high,
on outer branches).2.
Insufficient dispenser
density.3. Dispensers have lost
their efficacy (expired or
damaged).4. Very high pest
pressure.5. Improper trap
placement (too close to

dispensers).

1. Verify that dispensers are
placed according to the
recommended height and
location within the canopy.[2]
[3][4]2. Confirm the correct
number of dispensers per
acre/hectare has been applied.
[1][2]3. Check the expiration
date of the dispensers and
ensure they were not stored
improperly or damaged during
application.4. Consider that
mating disruption alone may
not be sufficient for very high
populations.[2]5. Ensure
pheromone traps are not
placed in the immediate vicinity

of a dispenser.[4]

Continued high levels of fruit

and twig infestation.

1. Suboptimal dispenser
placement leading to "gaps" in
pheromone coverage.2.
Uneven dispenser distribution
throughout the grove.3.
Delayed application of
dispensers (after significant
mating has occurred).4.
Presence of "reset" or young
trees that are not being

treated.

1. Review and adjust
dispenser placement to ensure
even coverage throughout the
canopy.2. Ensure dispensers
are distributed evenly
throughout the entire orchard
block.[2]3. Deploy dispensers
before the first or second male
flight for optimal results.[2]4.
Develop a strategy for treating
younger, smaller trees, which

can act as reservoirs for pests.
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1. Improper attachment to

) ) branches.2. Pruning activities
Dispensers are being

after dispenser deployment.3.

dislodged or lost.
Interference from workers or

equipment.

1. Ensure dispensers are
securely attached to branches
approximately 1-inch thick.[2]2.
Conduct any necessary
pruning before hanging the
dispensers.[2]3. Brief
personnel on the location and
importance of the dispensers
to minimize accidental

removal.

Experimental Protocols

Protocol 1: Evaluating Optimal Dispenser Height

o Objective: To determine the optimal height for Rescalure® dispenser placement for

maximum mating disruption.

o Experimental Design:

[¢]

Select three similar citrus grove blocks.

[e]

Block A (Control): No dispenser application.

o

o

o Methodology:

Block B (Low Placement): Place dispensers at a height of 4 feet within the canopy.

Block C (High Placement): Place dispensers at a height of 6 feet within the canopy.[2]

o Deploy dispensers at the recommended rate of 180 per acre before the first male flight.[2]

o Place pheromone traps in the center of each block, away from individual dispensers.

o Monitor and record the number of male scales captured in traps weekly throughout the

flight period.
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o Conduct visual inspections of 25 fruits on 20 trees per block monthly to assess infestation
levels.

o Data Analysis: Compare the average male captures and fruit infestation rates between the
three blocks using an appropriate statistical method (e.g., ANOVA).

Protocol 2: Assessing Dispenser Density Efficacy

o Objective: To evaluate the efficacy of different Rescalure® dispenser densities.

o Experimental Design:

[¢]

Select three similar citrus grove blocks.

[e]

Block A (Low Density): Apply dispensers at 100 per acre.

o

Block B (Standard Density): Apply dispensers at 180 per acre.[2]

[¢]

Block C (High Density): Apply dispensers at 250 per acre.
o Methodology:

o Place all dispensers at a uniform height of 6 feet within the canopy before the first male
flight.

o Deploy pheromone traps and conduct visual scouting as described in Protocol 1.

o At harvest, collect a random sample of 100 fruits from each block and count the number of
scales per fruit.

o Data Analysis: Compare the mean number of captured males, the percentage of infested
fruit from visual scouting, and the average number of scales per fruit at harvest across the
three densities.

Data Presentation

Table 1: Efficacy of Mating Disruption on California Red Scale
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Caption: Workflow for optimizing Rescalure® dispenser placement.
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Caption: Troubleshooting logic for high male capture in traps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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